Cas no 7025-15-2 (1-(2,4-dichlorophenyl)-2h-tetrazole-5-thione)
7025-15-2 structure
Product Name:1-(2,4-dichlorophenyl)-2h-tetrazole-5-thione
CAS No:7025-15-2
MF:C7H4Cl2N4S
MW:247.10445690155
CID:974869
PubChem ID:2732008
Update Time:2025-04-19
1-(2,4-dichlorophenyl)-2h-tetrazole-5-thione Chemical and Physical Properties
Names and Identifiers
-
- 1-(2,4-dichlorophenyl)-2h-tetrazole-5-thione
- 1-(2,4-dichloro-phenyl)-1,4-dihydro-tetrazole-5-thione
- 1-(2,4-dichlorophenyl)-4,5-dihydro-1H-1,2,3,4-tetraazole-5-thione
- 1-(2,4-Dichlor-phenyl)-1,4-dihydro-tetrazolthion
- 1-(2.4-Dichlorphenyl)-2-tetrazolin-5-thion
- AC1MBVMF
- NSC509708
- S07473
- SureCN8656100
- SY352832
- 1-(2,4-Dichlorophenyl)-1,2-dihydro-5H-tetrazole-5-thione
- SCHEMBL1249223
- SCHEMBL8656100
- NSC-509708
- 1-(2,4-Dichlorophenyl)-1H-tetrazole-5-thiol
- 7025-15-2
- CCG-244630
- DTXSID20369707
-
- Inchi: 1S/C7H4Cl2N4S/c8-4-1-2-6(5(9)3-4)13-7(14)10-11-12-13/h1-3H,(H,10,12,14)
- InChI Key: KNXXWYFEFQMLGP-UHFFFAOYSA-N
- SMILES: ClC1C=C(C=CC=1N1C(N=NN1)=S)Cl
Computed Properties
- Exact Mass: 245.95362
- Monoisotopic Mass: 245.9533727g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 272
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 72.1Ų
Experimental Properties
- PSA: 39.99
- LogP: 2.63170
1-(2,4-dichlorophenyl)-2h-tetrazole-5-thione Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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